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Introduction
Aluminum is a ubiquitous element in the earth's crust and can be found in various forms in

natural water sources.[1] While generally not considered a significant health risk at low

concentrations, elevated levels of aluminum in drinking water can be a concern and may

indicate issues with water treatment processes where aluminum salts are often used as

coagulants.[1] Therefore, accurate and reliable quantification of aluminum in water is crucial for

environmental monitoring, public health, and industrial process control.[2]

This application note details a robust and cost-effective spectrophotometric method for the

determination of aluminum in water samples using Mordant Blue 29, also known as

Eriochrome Cyanine R (ECR).[3][4][5] This colorimetric method is based on the formation of a

distinctively colored complex between aluminum ions and Mordant Blue 29 dye in a buffered

solution.[6][7] The intensity of the resulting color is directly proportional to the aluminum

concentration and can be measured using a standard spectrophotometer.

Principle of the Method
In a slightly acidic buffered medium (pH 6.0), dilute solutions of aluminum react with Mordant
Blue 29 to form a red to pink complex.[6][7] This complex exhibits a maximum absorbance at a

wavelength of approximately 535 nm.[6][7] To account for background color and turbidity in the

sample, a blank is prepared by adding EDTA, which complexes the aluminum and prevents its

reaction with the dye.[6] The difference in absorbance between the sample and the blank is

then used to determine the aluminum concentration.
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Quantitative Data Summary
The performance of the Mordant Blue 29 method for aluminum quantification has been

evaluated in several studies. The key quantitative parameters are summarized in the tables

below.

Table 1: Method Performance Characteristics

Parameter Value Reference

Applicable Concentration

Range
20 - 300 µg/L (0.02 - 0.3 mg/L) [6]

Wavelength of Maximum

Absorption (λmax)
535 nm [6][7]

pH 6.0 [6]

Limit of Detection (LOD) 0.0020 mg/L [3]

Limit of Quantification (LOQ) 0.0126 mg/L [3]

Linear Range 0.01 - 0.50 mg/L [3]

Table 2: Inter-laboratory Study on Precision and Accuracy
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Sample
Description

Number of
Laboratories

True
Aluminum
Concentration
(µg/L)

Relative
Standard
Deviation (%)

Relative Error
(%)

Synthetic sample

in distilled water
27 520 34.4 1.7

Synthetic sample

with Ba and Be

in distilled water

35 50 38.5 22.0

Synthetic sample

with multiple

metals in distilled

water

26 500 - -

Data from Standard Methods for the Examination of Water and Wastewater.[6]

Experimental Protocols
Reagents and Materials

Mordant Blue 29 (Eriochrome Cyanine R) Reagent: Prepare by dissolving the appropriate

amount of dye in deionized water. A 5 mmol/L stock solution can be prepared by dissolving

0.6704 g of ECR in deionized water and diluting to 250 mL.[3]

Aluminum Standard Solution (100 mg/L): A certified aluminum standard solution is

recommended.

Buffer Solution (pH 6.0): An acetic acid-sodium acetate buffer is suitable.[7]

Ascorbic Acid Solution: To reduce interferences from oxidizing agents.

EDTA Solution (0.01 M): For preparation of the blank.[7]

Sulfuric Acid (0.02 N)[7]

Sodium Hydroxide (1.0 N)[7]
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Methyl Orange Indicator[7]

Deionized Water: Free from aluminum contamination.

Glassware: All glassware should be thoroughly cleaned and rinsed with acid and deionized

water to prevent aluminum contamination.[7]

Sample Handling and Preparation
Collect water samples in clean, acid-rinsed plastic bottles.[6]

Analyze samples as soon as possible after collection. The maximum holding time is 6

months.[6]

If determining soluble aluminum, filter the sample through a 0.45-µm membrane filter.

Discard the first 50 mL of filtrate.[6] Do not use filter paper, as it can adsorb soluble

aluminum.[6]

For total aluminum determination, acid digestion of the sample may be required.

Preparation of Calibration Curve
Prepare a series of aluminum standards by diluting the stock aluminum solution to cover the

expected concentration range of the samples (e.g., 0.05, 0.1, 0.2, 0.3 mg/L).

To 25 mL volumetric flasks, add a known volume of each standard solution.

Add 0.5 mL of 0.02 N Sulfuric acid and mix.[7]

Add 0.5 mL of ascorbic acid solution and mix.[7]

Add 5 mL of buffer solution (pH 6.0) and mix.[7]

Accurately pipet 2.5 mL of the Mordant Blue 29 reagent into each flask and mix.[7]

Dilute to the 25 mL mark with deionized water and mix thoroughly.[7]

Allow the color to develop for at least 5 minutes, but no longer than 15 minutes.[7]
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Measure the absorbance of each standard at 535 nm against a reagent blank (prepared with

deionized water instead of the aluminum standard).

Plot a calibration curve of absorbance versus aluminum concentration.

Sample Analysis
Take two equal aliquots of the water sample.

To one aliquot (the "blank"), add 0.5 mL of 0.01 M EDTA solution.[7] This will serve as the

instrument blank to correct for sample color and turbidity.[6]

Treat both the sample and the blank aliquots as described in steps 3-8 of the "Preparation of

Calibration Curve" section.

Set the spectrophotometer to zero absorbance using the EDTA-containing blank.[7]

Measure the absorbance of the sample aliquot between 5 and 15 minutes after adding the

dye.[7]

Determine the aluminum concentration in the sample from the calibration curve.

Interferences
Several ions can interfere with the determination of aluminum by this method.

Fluoride and Polyphosphates: Cause negative errors. Procedures are available for removing

these interferences.[6]

Alkalinity: Can interfere but is removed by acidifying the sample.[6]

Sulfate: Does not interfere up to a concentration of 2000 mg/L.[6]

Iron (III): Can be masked by adding a suitable agent like sodium cyanide.[8]
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Caption: Experimental workflow for aluminum quantification.
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Caption: Formation of the colored aluminum complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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